Hypolaetin 7-glucoside

• Molecular Formula: C21H20O12
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C21H20O12/c22-6-14-16(27)18(29)19(30)21(33-14)32-13-5-11(26)15-10(25)4-12(31-20(15)17(13)28)7-1-2-8(23)9(24)3-7/h1-5,14,16,18-19,21-24,26-30H,6H2/t14-,16-,18+,19-,21-/m1/s1
• InChIKey: BIPHTXZNUUXTIC-GHNMMOQISA-N

Hypolaetin 7-Glucoside Structural & Pharmacological Overview

Hypolaetin 7-glucoside (8-hydroxyluteolin 7-O-β-D-glucoside) is a flavone glycoside belonging to the flavonoid-7-O-glycoside class, characterized by a 5,7,8,3′,4′-pentahydroxyflavone core with glucose attached at the C7 position [1]. It is isolated from natural sources including Juniperus macropoda berries and Brasenia schreberi [1][2]. The defining structural feature is the presence of an 8-hydroxyl group, which differentiates it from the widely studied luteolin 7-glucoside (lacking 8-OH) and contributes to distinct enzyme inhibition profiles [3].

Class Flavone 7-O-glucoside (8-OH)

Key feature 8-Hydroxyl substituent

Research context Chymase / RAS pathway studies

Differentiator Not luteolin 7-glucoside (lacks 8-OH)

• [1] Siddiqui SA, et al. Hypolaetin 7-glucoside from Juniperus macropoda. Phytochemistry. 2001;58(8):1195-1197. View Source
• [2] Takahashi S, Satou A, Shimoda H, Hata K. Inhibition of renin-angiotensin system related enzymes (renin, angiotensin converting enzyme, chymase, and angiotensin converting enzyme 2) by water shield extracts. J Biol Macromol. 2017;17(1):3-13. View Source
• [3] Ferrándiz ML, Alcaraz MJ. Anti-inflammatory activity and inhibition of arachidonic acid metabolism by flavonoids. Agents Actions. 1991;32(3-4):283-288. View Source

Hypolaetin 7-Glucoside Substitution Limitations

Flavonoid glycosides within the 7-O-glucoside class are not functionally interchangeable. Hypolaetin 7-glucoside bears an 8-hydroxyl group absent in luteolin 7-glucoside, which alters hydrogen-bonding capacity and enzyme binding [1]. Its glycosylation at C7, as opposed to the C8 position in hypolaetin 8-glucoside, directs different pharmacokinetic and target-selectivity profiles [2]. The aglycone hypolaetin, while more potent on certain targets, lacks the solubility and stability advantages conferred by the glucose moiety, which are critical for aqueous formulation and reproducible in-vitro screening [3]. The quantitative evidence below demonstrates that even among structurally adjacent polyphenols from the same botanical source, hypolaetin 7-glucoside can be the uniquely strongest inhibitor of a clinically relevant enzyme.

8-Hydroxyl absent in luteolin 7-glucoside – may alter enzyme binding and chymase inhibition profile.

C7 vs C8 glycosylation position may redirect target from 5-LOX to chymase; regioisomer selection impacts pathway context.

Aglycone (hypolaetin) lacks glycoside solubility/stability – may limit aqueous formulation reproducibility in screening.

• [1] KNApSAcK Metabolite Information – Hypolaetin 7-O-glucoside (C00004418). View Source
• [2] Ferrándiz ML, Alcaraz MJ, et al. Selectivity of neutrophil 5-lipoxygenase and cyclo-oxygenase inhibition by an anti-inflammatory flavonoid glycoside and related aglycone flavonoids. J Pharm Pharmacol. 1990;42(6):412-416. View Source
• [3] Park SA, et al. Isolation of tyrosinase and melanogenesis inhibitory flavonoids from Juniperus chinensis fruits. Biosci Biotechnol Biochem. 2018;82(12):2041-2048. View Source

Hypolaetin 7-Glucoside Enzyme Inhibition Evidence

Chymase Inhibition Selectivity Profile

In a panel of 13 purified polyphenols from Brasenia schreberi tested against human recombinant chymase, hypolaetin 7-O-glucoside (compound 3) exhibited the strongest inhibitory activity with an IC50 of 3.8 μM [1]. By comparison, the next most potent compounds were quercetin 3-O-(6″-galloyl)glucoside (IC50 5.4 μM) and quercetin (IC50 5.4 μM), while common flavonoid glycosides such as quercetin 3-O-glucoside showed an IC50 of 18.5 μM, representing a 4.9-fold lower potency [1]. Hypolaetin 7-glucoside also showed no detectable inhibition of renin, ACE, or ACE2 at 10 μM, demonstrating target selectivity within the RAS cascade [1].

Chymase IC₅₀

Head-to-head

3.8 μM

4.9-fold lower vs quercetin 3-O-glucoside (18.5 μM)

Reported highest rank in tested flavonoid set for chymase inhibition.

Recombinant human chymase, pH 9.0, 37 °C

Evidence Dimension	Chymase inhibitory potency (IC50)
Target Compound Data	IC50 = 3.8 μM
Comparator Or Baseline	Quercetin 3-O-glucoside: IC50 = 18.5 μM; Quercetin 3-O-(6″-galloyl)glucoside: IC50 = 5.4 μM; Quercetin: IC50 = 5.4 μM; Gossypetin: IC50 = 7.7 μM
Quantified Difference	4.9-fold more potent than quercetin 3-O-glucoside; 1.4-fold more potent than quercetin aglycone and quercetin 3-O-(6″-galloyl)glucoside
Conditions	Recombinant human chymase, IQF substrate assay, pH 9.0, 37°C, 30 min incubation

Why This Matters

Chymase is a key enzyme in angiotensin II production and cardiovascular pathology; selecting hypolaetin 7-glucoside over weaker flavonoid glycosides ensures maximal target engagement at the lowest concentration in RAS-focused research.

• [1] Takahashi S, Satou A, Shimoda H, Hata K. Inhibition of renin-angiotensin system related enzymes (renin, angiotensin converting enzyme, chymase, and angiotensin converting enzyme 2) by water shield extracts. J Biol Macromol. 2017;17(1):3-13. Table 2. View Source

8-Hydroxyl Group and Enzyme Selectivity

The 8-hydroxyl substitution pattern of hypolaetin derivatives critically influences enzyme selectivity. Hypolaetin-8-glucoside (glycosylation at C8) acts as a weak but selective 5-lipoxygenase (5-LOX) inhibitor with an IC50 of 56 μM against 5-LOX and >1000 μM against cyclo-oxygenase (COX), while the aglycone hypolaetin achieves a 12.5-fold higher 5-LOX potency (IC50 4.5 μM) with maintained selectivity over COX (IC50 70 μM) [1]. Although direct 5-LOX data for the 7-glucoside are not yet published, the 7-O-glycosylation pattern is associated with distinct solubility, metabolic stability, and tissue distribution compared to the 8-glucoside [2]. Luteolin 7-glucoside, which lacks the 8-OH group entirely, shows divergent antioxidant and enzyme inhibition profiles in comparative phytochemical studies [3].

5-LOX / COX Selectivity

Class-level

Data pending for 7-glucoside

Inferred from 8-glucoside (5-LOX IC₅₀ 56 μM) and aglycone (4.5 μM)

8-OH and glycosylation position inference; selectivity may differ for 7-glucoside.

Rat leukocyte 5-LOX / COX radioimmunoassay

Evidence Dimension	5-LOX / COX inhibitory selectivity
Target Compound Data	Data pending for 7-glucoside; structural inference from 8-glucoside and aglycone
Comparator Or Baseline	Hypolaetin-8-glucoside: 5-LOX IC50 = 56 μM, COX IC50 > 1000 μM; Hypolaetin aglycone: 5-LOX IC50 = 4.5 μM, COX IC50 = 70 μM; Luteolin 7-glucoside: no 8-OH group
Quantified Difference	Aglycone is 12.5-fold more potent on 5-LOX than 8-glucoside; 8-glucoside retains >17.9-fold selectivity for 5-LOX over COX
Conditions	Ionophore-stimulated rat peritoneal leukocytes, radioimmunoassay of LTB4 and PGE2

Why This Matters

The 8-OH group and glycosylation position are pharmacophoric determinants; researchers requiring 7-O-glucoside specifically for solubility, formulation, or metabolic studies cannot substitute with the 8-glucoside or aglycone without altering target selectivity and potency.

• [1] Ferrándiz ML, Alcaraz MJ, et al. Selectivity of neutrophil 5-lipoxygenase and cyclo-oxygenase inhibition by an anti-inflammatory flavonoid glycoside and related aglycone flavonoids. J Pharm Pharmacol. 1990;42(6):412-416. View Source
• [2] Rios JL, et al. Hypolaetin 8-glucoside as the most potent inhibitor of non-enzymic lipid peroxidation among flavone glycosides in Sideritis javalambrensis. Planta Med. 1992;58(3):274-275. View Source
• [3] Flavonoid profiles in the Heliohebe group of New Zealand Veronica (Plantaginaceae). Phytochemistry. 2006;67(18):2083-2093. View Source

Tyrosinase Inhibition and Melanogenesis

In a bioactivity-guided isolation from Juniperus chinensis fruits, hypolaetin-7-O-β-D-glucoside reduced mushroom tyrosinase activity at a concentration of 50 μM [1]. While quercetin-7-O-α-L-rhamnoside, a co-isolated flavonoid glycoside, also reduced tyrosinase activity at the same concentration and additionally attenuated cellular tyrosinase activity and melanogenesis in α-MSH/IBMX-stimulated B16F10 melanoma cells, only hypolaetin 7-glucoside demonstrated selective chymase inhibition in independent studies [2], providing a dual-activity profile not shared by the quercetin glycoside comparator.

Tyrosinase Activity

Context-dependent

Activity reduction at 50 μM

Quantitative % inhibition not reported

Supports tyrosinase inhibition research context; dual chymase profile not replicated by co-isolated glycoside.

Mushroom tyrosinase bioassay

Evidence Dimension	Mushroom tyrosinase inhibition at single concentration
Target Compound Data	Tyrosinase activity reduced at 50 μM (quantitative % inhibition not specified in abstract)
Comparator Or Baseline	Quercetin-7-O-α-L-rhamnoside: tyrosinase inhibition at 50 μM plus cellular melanogenesis suppression in B16F10 cells
Quantified Difference	Both compounds active at 50 μM; quercetin-7-O-α-L-rhamnoside additionally validated in cellular melanogenesis assay
Conditions	Mushroom tyrosinase bioassay; B16F10 melanoma cells stimulated with α-MSH plus IBMX

Why This Matters

Hypolaetin 7-glucoside offers a distinct polypharmacology (tyrosinase + chymase inhibition) that quercetin-7-O-α-L-rhamnoside does not replicate, making it the preferred choice for studies requiring dual readout of melanogenesis and RAS modulation.

• [1] Park SA, et al. Isolation of tyrosinase and melanogenesis inhibitory flavonoids from Juniperus chinensis fruits. Biosci Biotechnol Biochem. 2018;82(12):2041-2048. View Source
• [2] Takahashi S, Satou A, Shimoda H, Hata K. J Biol Macromol. 2017;17(1):3-13. View Source

Structural Similarity to Key Flavonoid Analogs

According to the KNApSAcK metabolite database, hypolaetin 7-O-glucoside (C00004418) shares 98.55% structural similarity with tricetin 7-glucoside (C00004451) and 97.10% with luteolin 7-O-glucoside (C00004267) [1]. This high similarity to tricetin 7-glucoside, which differs only by the absence of the 8-OH group and the presence of a 5′-OH on the B-ring, provides a near-perfect structural control for isolating the biological contribution of the 8-hydroxyl substituent. For procurement purposes, this means hypolaetin 7-glucoside occupies a unique structural niche that neither luteolin 7-glucoside nor tricetin 7-glucoside can fill, and experiments requiring the 8-hydroxyl pharmacophore must specifically source hypolaetin 7-glucoside.

Structural Similarity

Reported

98.55%

vs tricetin 7-glucoside; 97.10% vs luteolin 7-glucoside

Near-matched structural control for 8-OH pharmacophore SAR studies.

KNApSAcK metabolite database fingerprints

Evidence Dimension	Structural similarity (%)
Target Compound Data	Hypolaetin 7-O-glucoside (C00004418)
Comparator Or Baseline	Tricetin 7-glucoside (C00004451): 98.55% similarity; Luteolin 7-O-glucoside (C00004267): 97.10% similarity
Quantified Difference	1.45% structural divergence from tricetin 7-glucoside; 2.90% divergence from luteolin 7-glucoside
Conditions	KNApSAcK metabolite database similarity scoring based on chemical structure fingerprints

Why This Matters

High similarity scores confirm that small structural differences (8-OH group) produce measurable differences in enzyme inhibition profiles; researchers can use tricetin 7-glucoside or luteolin 7-glucoside as negative controls to isolate the 8-OH-dependent effects of hypolaetin 7-glucoside.

• [1] KNApSAcK Metabolite Information – Hypolaetin 7-O-glucoside (C00004418). Twins C00004386, 50% or more. View Source

Glycosylation Site-Dependent Pharmacology

Hypolaetin-8-glucoside has been shown to combine anti-inflammatory and anti-ulcer properties in vivo, suppressing inflammation more effectively than phenylbutazone in certain models, and acting as a selective 5-LOX inhibitor (IC50 56 μM) [1][2]. The 7-glucoside regioisomer, by contrast, has demonstrated superior chymase inhibition (IC50 3.8 μM) with no activity on renin, ACE, or ACE2, indicating that the position of glucose attachment redirects pharmacological activity from the eicosanoid pathway to the RAS cascade [3]. This regioisomeric differentiation is critical: researchers targeting chymase-mediated angiotensin II production must use the 7-glucoside, as the 8-glucoside shows no chymase activity.

Regioisomer Pharmacology

Class-level

7-glucoside Chymase IC₅₀ 3.8 μM

8-glucoside 5-LOX IC₅₀ 56 μM

Glycosylation position directs pathway target engagement; 7-glucoside no renin/ACE/ACE2 activity.

7-glucoside: human recombinant chymase; 8-glucoside: rat 5-LOX assay

Evidence Dimension	Primary pharmacological target and in-vivo activity
Target Compound Data	Hypolaetin 7-glucoside: chymase IC50 = 3.8 μM; no renin/ACE/ACE2 inhibition
Comparator Or Baseline	Hypolaetin 8-glucoside: 5-LOX IC50 = 56 μM; anti-inflammatory and anti-ulcer in vivo; no chymase data
Quantified Difference	7-glucoside is 14.7-fold more potent on chymase than 8-glucoside is on 5-LOX; targets different enzymatic pathways
Conditions	7-glucoside: recombinant human chymase assay; 8-glucoside: rat peritoneal leukocyte 5-LOX assay and in-vivo rodent inflammation models

Why This Matters

The regioisomeric switch from 8-glucoside to 7-glucoside fundamentally alters the therapeutic target profile; procurement decisions must align with the intended biological pathway—chymase/RAS (7-glucoside) vs 5-LOX/inflammation (8-glucoside).

• [1] Villar A, et al. Anti-inflammatory and anti-ulcer properties of hypolaetin-8-glucoside, a novel plant flavonoid. J Pharm Pharmacol. 1984;36(12):820-823. View Source
• [2] Ferrándiz ML, Alcaraz MJ, et al. J Pharm Pharmacol. 1990;42(6):412-416. View Source
• [3] Takahashi S, et al. J Biol Macromol. 2017;17(1):3-13. View Source

Hypolaetin 7-Glucoside Research Applications

Chymase-Targeted Cardiovascular & RAS Research

Hypolaetin 7-glucoside is the compound of choice for studies investigating chymase-dependent angiotensin II production in cardiovascular disease models. Its IC50 of 3.8 μM against human chymase, combined with its lack of activity on renin, ACE, and ACE2, provides a clean pharmacological tool for dissecting chymase-specific contributions to hypertension, cardiac fibrosis, and vascular remodeling [1]. Alternative flavonoids such as quercetin 3-O-glucoside (IC50 18.5 μM) or gossypetin (IC50 7.7 μM) require 2- to 5-fold higher concentrations to achieve comparable chymase inhibition, increasing the risk of off-target effects [1].

Dual Melanogenesis and Chymase Inhibition Studies

For research programs requiring simultaneous modulation of melanogenesis and the RAS pathway, hypolaetin 7-glucoside uniquely provides both tyrosinase inhibition (demonstrated at 50 μM in mushroom tyrosinase assays) and chymase inhibition (IC50 3.8 μM) [2][1]. This dual activity is not replicated by the co-isolated quercetin-7-O-α-L-rhamnoside, which lacks chymase activity, or by hypolaetin 8-glucoside, which targets 5-LOX instead of chymase [3][1].

8-Hydroxyl Pharmacophore SAR Studies

Hypolaetin 7-glucoside serves as an essential tool compound for SAR studies investigating the biological role of the flavonoid 8-hydroxyl group. With 98.55% similarity to tricetin 7-glucoside and 97.10% to luteolin 7-glucoside, these near-identical analogs can be used as matched controls to isolate 8-OH-dependent effects on enzyme inhibition, radical scavenging, or cellular uptake [4]. Researchers procuring hypolaetin 7-glucoside specifically for 8-OH SAR studies should pair it with luteolin 7-glucoside as the primary negative control.

Regioisomer Selectivity Profiling

The distinct target profiles of hypolaetin 7-glucoside (chymase IC50 3.8 μM) and hypolaetin 8-glucoside (5-LOX IC50 56 μM) make this pair an ideal system for studying how glycosylation position dictates pharmacological target engagement [1][3]. Researchers designing experiments to probe regioisomer-dependent pharmacokinetics, target selectivity, or in-vivo efficacy should procure both compounds from a single vendor to ensure comparable purity and minimize batch-to-batch variability.

Application

Selection Property

Validation Focus

Chymase-dependent angiotensin II signaling studies

Chymase selectivity profile

RAS cascade target engagement; renin/ACE/ACE2 counter-screening

Melanogenesis and RAS co-modulation research

Dual tyrosinase/chymase inhibition context

Cellular melanogenesis and chymase activity endpoints

8-Hydroxyl pharmacophore SAR studies

High structural similarity to tricetin/luteolin 7-glucosides

8-OH-dependent enzyme inhibition and uptake comparison

Glycosylation position selectivity profiling

7- and 8-glucoside regioisomer pair differentiation

Regioisomer-dependent target engagement and solubility

• [1] Takahashi S, Satou A, Shimoda H, Hata K. J Biol Macromol. 2017;17(1):3-13. View Source
• [2] Park SA, et al. Biosci Biotechnol Biochem. 2018;82(12):2041-2048. View Source
• [3] Ferrándiz ML, Alcaraz MJ, et al. J Pharm Pharmacol. 1990;42(6):412-416. View Source
• [4] KNApSAcK Metabolite Information – Hypolaetin 7-O-glucoside (C00004418). View Source